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Compound of Interest

Compound Name: Kuwanon C

Cat. No.: B137963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antibacterial properties of

Kuwanon C, a prenylated flavonoid isolated from the root bark of Morus species. This

document summarizes the available quantitative data on its antibacterial spectrum, details the

experimental methodologies used in key studies, and illustrates its proposed mechanism of

action.

Antibacterial Spectrum of Kuwanon C
Kuwanon C has demonstrated significant antibacterial activity against a range of both Gram-

positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC), the lowest

concentration of an antimicrobial agent that prevents visible growth of a microorganism, has

been determined in several studies. The available data is summarized in the table below.
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Bacterial Species Strain MIC (µg/mL) Reference

Gram-Positive

Bacteria

Staphylococcus

aureus
NCTC 4163 6.25 Mazimba et al., 2011

Staphylococcus

aureus
- 6.25 Sohn et al., 2004[1]

Staphylococcus

epidermis
- 6.25 Sohn et al., 2004[1]

Bacillus subtilis NCTC 10073 125 Mazimba et al., 2011

Micrococcus flavus NCTC 2665 125 Mazimba et al., 2011

Streptococcus faecalis NCTC 775 500 Mazimba et al., 2011

Gram-Negative

Bacteria

Escherichia coli - 10 Sohn et al., 2004[1]

Salmonella

typhimurium
- 25 Sohn et al., 2004[1]

Salmonella abony NCIMB 6017 500 Mazimba et al., 2011

Pseudomonas

aeruginosa
NCIMB 10421 >500 Mazimba et al., 2011

Experimental Protocols
The following section details the methodologies employed in the key studies that have

determined the antibacterial spectrum of Kuwanon C.

Minimum Inhibitory Concentration (MIC) Determination
The primary method used to quantify the antibacterial activity of Kuwanon C is the

determination of the Minimum Inhibitory Concentration (MIC) through broth dilution techniques.
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1. Broth Microdilution Method (as described by Sohn et al., 2004)

Bacterial Strains and Culture Conditions: Four bacterial species (Escherichia coli,

Salmonella typhimurium, Staphylococcus epidermis, and Staphylococcus aureus) were

utilized. The bacteria were cultured in an appropriate broth medium to achieve a

standardized inoculum.

Preparation of Kuwanon C: A stock solution of Kuwanon C was prepared in a suitable

solvent, such as dimethyl sulfoxide (DMSO), to ensure its solubility in the aqueous culture

medium.

Assay Procedure:

A 96-well microtiter plate was used for the assay.

Serial two-fold dilutions of the Kuwanon C stock solution were prepared in the wells of the

microtiter plate using a suitable broth medium.

A standardized bacterial suspension was added to each well, resulting in a final

concentration of approximately 5 x 105 colony-forming units (CFU)/mL.

Control wells were included: a positive control (broth with bacterial inoculum, no Kuwanon
C) and a negative control (broth only).

The microtiter plate was incubated under appropriate conditions (e.g., 37°C for 16-24

hours).

Determination of MIC: The MIC was determined as the lowest concentration of Kuwanon C
at which no visible bacterial growth was observed.

2. Serial Dilution Method (as described by Mazimba et al., 2011)

Bacterial Strains and Culture Conditions: A panel of six bacterial strains was used:

Staphylococcus aureus (NCTC 4163), Bacillus subtilis (NCTC 10073), Micrococcus flavus

(NCTC 2665), Streptococcus faecalis (NCTC 775), Salmonella abony (NCIMB 6017), and

Pseudomonas aeruginosa (NCIMB 10421).
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Preparation of Kuwanon C: A stock solution of Kuwanon C was prepared and serially

diluted in a suitable broth medium.

Assay Procedure:

The assay was performed in test tubes containing the serially diluted Kuwanon C.

Each tube was inoculated with a standardized suspension of the test microorganism.

The tubes were incubated under optimal growth conditions.

Determination of MIC: The MIC was recorded as the lowest concentration of Kuwanon C
that inhibited visible bacterial growth.

Mechanism of Action
While the precise molecular targets of Kuwanon C are still under investigation, the available

evidence for Kuwanon C and structurally related flavonoids points towards a multi-faceted

mechanism of action primarily targeting the bacterial cell envelope. Two key proposed

mechanisms are the disruption of the cell membrane and the inhibition of efflux pumps.

Proposed Antibacterial Mechanisms of Kuwanon C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sophora flavescens Ait and Echinosophora koreensis Nakai - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Kuwanon C: A Technical Guide to its Antibacterial
Spectrum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137963#antibacterial-spectrum-of-kuwanon-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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